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Compound of Interest

2,3-Dibromoanthracene-9,10-
Compound Name: _
dione

Cat. No.: B1590843

Technical Support Center: 2,3-
Dibromoanthracene-9,10-dione

This guide provides researchers, scientists, and drug development professionals with essential
information for the proper storage and handling of 2,3-Dibromoanthracene-9,10-dione.

Frequently Asked Questions (FAQSs)
Q1: What is the proper way to store 2,3-Dibromoanthracene-9,10-dione?

Al: 2,3-Dibromoanthracene-9,10-dione should be stored in a tightly closed container in a dry
and well-ventilated place. It is recommended to keep it in a dark place and at room
temperature.[1] The storage area should be locked up.[2][3]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: When handling 2,3-Dibromoanthracene-9,10-dione, it is crucial to wear appropriate
personal protective equipment. This includes protective gloves, protective clothing, and
eye/face protection.[2] In case of dust formation, a dust mask (such as a type N95 respirator)
should be used.

Q3: What are the primary hazards associated with 2,3-Dibromoanthracene-9,10-dione?
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A3: This compound is classified as a hazardous substance. It can cause skin irritation, serious
eye irritation, and may cause respiratory irritation.[2][4] It is also very toxic to aquatic life with
long-lasting effects.[4][5]

Q4: What should | do in case of accidental skin or eye contact?

A4: In case of skin contact, wash the affected area with plenty of soap and water.[2] For eye
contact, rinse cautiously with water for several minutes. If contact lenses are present, remove
them if it is easy to do so and continue rinsing.[2] Seek medical attention if irritation persists.[2]

Q5: What materials are incompatible with 2,3-Dibromoanthracene-9,10-dione?

A5: 2,3-Dibromoanthracene-9,10-dione is incompatible with strong oxidizing agents.[2][5]
Contact with these materials should be avoided to prevent hazardous reactions.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Action

Compound has changed color
(darkened)

Exposure to light or

incompatible substances.

Store the compound in a dark
place, away from light.[1]

Ensure the storage container
is tightly sealed and check for

any potential contamination.

Difficulty dissolving the

compound

Use of an inappropriate

solvent.

While specific solubility data
for 2,3-Dibromoanthracene-
9,10-dione is limited, related
compounds like 9,10-
dibromoanthracene are soluble
in hot benzene and hot
toluene, and slightly soluble in
alcohol and ether.[6][7] It is
insoluble in water.[6][7]
Consider using similar
aromatic or chlorinated
solvents and applying gentle

heating.

Skin or respiratory irritation

during handling

Inadequate personal protective
equipment (PPE) or poor
ventilation.

Always handle the compound
in a well-ventilated area or a
fume hood.[2] Ensure you are
wearing the correct PPE,
including gloves, lab coat, and
eye protection.[2] If weighing
or transferring powder, use a
respirator to avoid inhaling
dust.[2]

Quantitative Data Summary
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Property Value Citations
Storage Temperature Room Temperature [1]
Physical State Solid, Powder/Crystalline [2]
Incompatible Materials Strong oxidizing agents [2][5]

Note: Solubility data for 2,3-Dibromoanthracene-9,10-dione is not readily available. The
provided information is based on the closely related compound 9,10-dibromoanthracene.

Solubility of 9,10- o
Solvent . Citations
dibromoanthracene

Hot Benzene Soluble [61[7]
Hot Toluene Soluble [6][7]
Alcohol Slightly Soluble [61[7]
Ether Slightly Soluble [6][7]
Cold Benzene Slightly Soluble 6171
Water Insoluble [6]1[7]

Experimental Workflow

Below is a diagram outlining the recommended workflow for the safe handling and storage of
2,3-Dibromoanthracene-9,10-dione.
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Caption: Workflow for Safe Handling and Storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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